Cas no 1380087-86-4 (CPI-268456)

• Product Name: CPI-268456
• CAS No: 1380087-86-4
• MF: C₂₀H₁₅Cl₂N₃O₂
• MW: 400.258002519608
• CID: 2601056
• PubChem ID: 57389997
• Update Time: 2025-07-10

CPI-268456 Chemical and Physical Properties

Names and Identifiers

• CPI-268456
• SCHEMBL15926492
• 1380087-86-4
• BRD4-IN-3
• AKOS032946181
• BCP24103
• AC-30298
• HY-104072
• (S)-2-(8-chloro-6-(4-chlorophenyl)-1-methyl-4H-benzo[c]isoxazolo[4,5-e]azepin-4-yl)acetamide
• 2-[(4S)-8-chloro-6-(4-chlorophenyl)-1-methyl-4H-[1,2]oxazolo[5,4-d][2]benzazepin-4-yl]acetamide
• 2-[(7S)-12-chloro-9-(4-chlorophenyl)-3-methyl-5-oxa-4,8-diazatricyclo[8.4.0.0(2),?]tetradeca-1(14),2(6),3,8,10,12-hexaen-7-yl]acetamide

• Inchi： 1S/C20H15Cl2N3O2/c1-10-18-14-7-6-13(22)8-15(14)19(11-2-4-12(21)5-3-11)24-16(9-17(23)26)20(18)27-25-10/h2-8,16H,9H2,1H3,(H2,23,26)/t16-/m0/s1
• InChI Key： RKYPLOAYXFDLOF-INIZCTEOSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C1C=CC(=CC=1)Cl)=N[C@@H](CC(N)=O)C1=C2C(C)=NO1

Computed Properties

• Exact Mass: 399.0541321g/mol
• Monoisotopic Mass: 399.0541321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 81.5Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (3.3E-4 g/L) (25 ºC),